Cas no 18189-09-8 (Benzoic acid,2-amino-5-chloro-, heptyl ester)

• Product Name: Benzoic acid,2-amino-5-chloro-, heptyl ester
• CAS No: 18189-09-8
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 160190
• PubChem ID: 140348
• Update Time: 2025-04-19

Benzoic acid,2-amino-5-chloro-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-chloro-, heptyl ester
• Anthranilic acid, 5-chloro-, heptyl ester
• heptyl 2-amino-5-chlorobenzoate
• AKOS012754702
• DTXSID10171215
• 18189-09-8

• Inchi： 1S/C14H20ClNO2/c1-2-3-4-5-6-9-18-14(17)12-10-11(15)7-8-13(12)16/h7-8,10H,2-6,9,16H2,1H3
• InChI Key： JBBXMSNYFQZXJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(=O)OCCCCCCC)N

Computed Properties

• Exact Mass: 269.1184
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32